4-[3-methoxy-3-oxo-2-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)propyl]phenyl 4-methylbenzenecarboxylate

• IUPAC Name: [4-[3-methoxy-3-oxo-2-(3-oxo-1H-isoindol-2-yl)propyl]phenyl] 4-methylbenzoate
• InChI: InChI=1S/C26H23NO5/c1-17-7-11-19(12-8-17)25(29)32-21-13-9-18(10-14-21)15-23(26(30)31-2)27-16-20-5-3-4-6-22(20)24(27)28/h3-14,23H,15-16H2,1-2H3
• InChI Key: KZDMFKHCOHVCEM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)OC2=CC=C(C=C2)CC(C(=O)OC)N3CC4=CC=CC=C4C3=O
• Molecular Formula: C26H23NO5
• Molecular Weight: 429.5 g/mol

Description

The compound “4-[3-methoxy-3-oxo-2-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)propyl]phenyl 4-methylbenzenecarboxylate” is a chemical compound with the molecular formula C23H19NO6. It is related to the compound “4-[3-methoxy-3-oxo-1-(1-oxo-1,3-dihydro-2H-isoindol-2-yl)propyl]phenyl 2-furoate” which has a similar structure.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be determined by its molecular structure. This compound has a molecular weight of 405.4. Other properties such as melting point, boiling point, and density would need to be determined experimentally.

Scientific Research Applications

Catalytic Conversion Applications

Research into the catalytic conversion of phenolic compounds, like anisole (methoxybenzene), reveals applications in converting biomass lignin into gasoline-range molecules. This process involves bifunctional catalysts that facilitate both methyl transfer and hydrodeoxygenation, leading to the formation of benzene, toluene, and xylenes with lower hydrogen consumption and reduced carbon losses (Zhu, Lobban, Mallinson, & Resasco, 2011).

Photoreagent Development

4-Nitrophenyl ethers, including methoxy derivatives, have been proposed as high-yield photoreagents for protein crosslinking and affinity labeling. These compounds show potential for biological applications, especially in developing affinity reagents and crosslinkers, as demonstrated in experiments involving human fetal hemoglobin (Jelenc, Cantor, & Simon, 1978).

Liquid Crystal Development

Synthesis and characterization of various monomers containing para-methoxyazobenzene as the mesogenic group have indicated potential applications in the development of liquid crystals. These compounds display specific thermal behavior and liquid crystalline properties, suggesting applications in materials science and display technologies (Wang, Li, Yu, Guo, Chen, Li, & Zhou, 2000).

Intramolecular Charge Transfer Studies

Studies on substituted aminostilbenes with methoxy groups have shown significant insights into intramolecular charge transfer processes. These findings are crucial in understanding molecular behavior in various environments, contributing to the field of photochemistry and molecular electronics (Yang, Liau, Li, & Chen, 2007).

Synthesis of Novel Organic Compounds

Research into the synthesis of novel compounds using methoxy substituted benzyl phenyl sulfides and related derivatives expands the repertoire of organic synthesis. These compounds have various applications, including medicinal chemistry, where they are used to develop new pharmaceutical agents (Lai, Lepage, & Lee, 2002).